Cas no 2228503-08-8 (2-hydroxy-2-methyl-3-4-(2-methylpropyl)phenylpropanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-4-(2-methylpropyl)phenylpropanoic acid
• CAS No: 2228503-08-8
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5963484
• PubChem ID: 165696029
• Update Time: 2025-06-07

2-hydroxy-2-methyl-3-4-(2-methylpropyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-4-(2-methylpropyl)phenylpropanoic acid
• 2228503-08-8
• 2-hydroxy-2-methyl-3-[4-(2-methylpropyl)phenyl]propanoic acid
• EN300-1773630

• Inchi： 1S/C14H20O3/c1-10(2)8-11-4-6-12(7-5-11)9-14(3,17)13(15)16/h4-7,10,17H,8-9H2,1-3H3,(H,15,16)
• InChI Key： JNFYQSXPTVGYEF-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-hydroxy-2-methyl-3-4-(2-methylpropyl)phenylpropanoic acid

Introduction to 2-hydroxy-2-methyl-3-4-(2-methylpropyl)phenylpropanoic acid (CAS No. 2228503-08-8)

2-hydroxy-2-methyl-3-4-(2-methylpropyl)phenylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228503-08-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents. The presence of multiple functional groups, including hydroxyl and carboxylic acid moieties, makes it a versatile intermediate for further chemical modifications and derivatization.

The structural motif of 2-hydroxy-2-methyl-3-4-(2-methylpropyl)phenylpropanoic acid incorporates a phenyl ring substituted with a 2-hydroxypropyl side chain, further functionalized with a methyl group at the second carbon and an isobutyl group at the fourth position. This unique arrangement imparts distinct physicochemical properties, such as solubility characteristics and metabolic stability, which are critical factors in drug design. The compound’s molecular architecture suggests potential interactions with biological targets, making it a promising candidate for further exploration in pharmacological research.

In recent years, the demand for structurally diverse compounds has surged in the pharmaceutical industry, driven by the need for innovative drug candidates with improved efficacy and reduced side effects. 2-hydroxy-2-methyl-3-4-(2-methylpropyl)phenylpropanoic acid fits into this paradigm as a building block that can be modified to yield novel analogs with tailored biological activities. Researchers have been particularly interested in its potential as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents targeting inflammatory pathways.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Studies have indicated that phenylpropanoic acid derivatives exhibit inhibitory effects on various enzymes implicated in inflammatory responses. The hydroxyl group at the alpha position of the side chain is particularly noteworthy, as it can participate in hydrogen bonding interactions with enzyme active sites, enhancing binding affinity. Furthermore, the presence of an isobutyl substituent at the para position of the phenyl ring may contribute to steric hindrance effects, influencing enzyme selectivity.

The synthesis of 2-hydroxy-2-methyl-3-4-(2-methylpropyl)phenylpropanoic acid presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences, including Friedel-Crafts alkylation, hydroxylation, and esterification reactions. Advances in catalytic methods have enabled more efficient and sustainable approaches to constructing such molecules. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the phenyl ring with high regioselectivity. Additionally, biocatalytic methods using engineered enzymes have shown promise in achieving stereoselective transformations under mild conditions.

Recent research has highlighted the importance of computational modeling in optimizing synthetic pathways for complex molecules like 2-hydroxy-2-methyl-3-4-(2-methylpropyl)phenylpropanoic acid. Molecular dynamics simulations and quantum mechanical calculations have been used to predict reaction outcomes and identify optimal reaction conditions. These computational tools not only accelerate the discovery process but also provide insights into the mechanistic aspects of chemical transformations. Such advancements are crucial for reducing experimental trial-and-error and improving overall synthetic efficiency.

The pharmacological potential of CAS No. 2228503-08-8 has been further explored through structure-activity relationship (SAR) studies. By systematically modifying specific functional groups within the molecule, researchers have been able to fine-tune its biological profile. For example, replacing the hydroxyl group with an amine or carboxylic acid derivative can alter its pharmacokinetic properties, enhancing absorption or prolonging half-life. Such modifications are essential for developing drug candidates that meet stringent pharmaceutical requirements.

In conclusion, 2-hydroxy-2-methyl-3-4-(2-methylpropyl)phenylpropanoic acid represents a fascinating compound with significant implications in medicinal chemistry and drug development. Its unique structural features and potential biological activities make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new synthetic methodologies and pharmacological applications, this compound is poised to play an increasingly important role in addressing unmet medical needs.